Cas no 2137911-73-8 (5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid
• CAS No: 2137911-73-8
• MF: C₁₁H₇F₂NO₃S
• MW: 271.239988565445
• CID: 6492050
• PubChem ID: 165831846
• Update Time: 2025-07-18

5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137911-73-8
• EN300-713002
• 5-[4-(difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid
• 5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C11H7F2NO3S/c12-10(13)8-4-18-3-7(8)6-2-14-9(15)1-5(6)11(16)17/h1-4,10H,(H,14,15)(H,16,17)
• InChI Key： SVTIHNOBFQBGMX-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C1=CNC(C=C1C(=O)O)=O

Computed Properties

• Exact Mass: 271.01147058g/mol
• Monoisotopic Mass: 271.01147058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid

Comprehensive Overview of 5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid (CAS No. 2137911-73-8)

The compound 5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid (CAS No. 2137911-73-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group attached to a thiophene ring and a hydroxypyridine core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for fluorinated compounds like 5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound’s carboxylic acid functionality further expands its utility, enabling facile derivatization for the creation of amides, esters, and other derivatives. Such versatility is critical for optimizing drug candidates in preclinical development.

From an industrial perspective, CAS No. 2137911-73-8 is often explored for its role in crop protection formulations. The thiophene moiety, combined with fluorine substituents, is known to exhibit herbicidal and fungicidal properties, making it a candidate for sustainable agriculture solutions. This resonates with current global discussions on green chemistry and the need for environmentally friendly agrochemicals. Companies are actively investigating its efficacy against resistant pest strains, addressing a key challenge in modern farming.

The synthesis of 5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid typically involves multi-step organic reactions, including cross-coupling and fluorination protocols. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce waste, reflecting the industry’s shift toward process intensification. These methods are frequently searched by chemists seeking efficient routes to complex heterocycles, highlighting the compound’s relevance in methodological innovation.

Analytical characterization of this compound relies heavily on NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The presence of the difluoromethyl group introduces distinct spectroscopic signatures, which are often discussed in academic forums focused on structural elucidation. Such discussions are pivotal for quality control in large-scale production.

In summary, 5-[4-(Difluoromethyl)thiophen-3-yl]-2-hydroxypyridine-4-carboxylic acid represents a convergence of cutting-edge chemical design and practical applications. Its dual relevance in drug discovery and agrochemical innovation positions it as a compound of enduring scientific and commercial interest. As research continues to uncover new functionalities, its role in addressing pressing challenges in healthcare and agriculture will likely expand, making it a staple in the toolkit of modern chemists.